N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)butyramide

• IUPAC Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)butanamide
• InChI: InChI=1S/C19H21N3O2S/c1-4-7-16(23)22(12-14-8-5-6-11-20-14)19-21-17-15(24-3)10-9-13(2)18(17)25-19/h5-6,8-11H,4,7,12H2,1-3H3
• InChI Key: NYRDPWIEMXUBCM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N(CC1=CC=CC=N1)C2=NC3=C(C=CC(=C3S2)C)OC
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol

Description

N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)butyramide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years for its potential use in scientific research. MMB-2201 is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis.

Scientific Research Applications

Structural Characterization and Synthesis

• Protonation Sites and Hydrogen Bonding : The study by Böck et al. (2021) reports on the synthesis and structural characterization of two N,4-diheteroaryl 2-aminothiazoles. These compounds show different protonation sites and intermolecular hydrogen bonding patterns, highlighting the complex interplay between structure and function in such molecules Böck et al., 2021.

Biological Activities

• Antimicrobial and Antiviral Properties : Desai et al. (2022) developed and synthesized novel 4-thiazolidinone hybrids, demonstrating significant antimicrobial activity against bacterial and fungal strains. This study showcases the potential of thiazole-based compounds in addressing microbial resistance Desai et al., 2022.
• Anti-Cancer Activity : Hammam et al. (2005) and Rostom et al. (2009) explored the synthesis and biological evaluation of polymethoxylated fused pyridine ring systems, including pyrazolo[4,3-c]pyridines and pyrido[4,3-d]pyrimidines, as antitumor agents. These compounds exhibited broad-spectrum antitumor activity, highlighting the therapeutic potential of methoxylated aryl groups and pyrazolo-pyridine derivatives in cancer treatment Hammam et al., 2005; Rostom et al., 2009.

Photodynamic Therapy

• Photodynamic Therapy Application : Pişkin et al. (2020) synthesized a new zinc phthalocyanine substituted with a benzenesulfonamide derivative group, showing high singlet oxygen quantum yield. This compound's properties make it a promising candidate for photodynamic therapy in cancer treatment, demonstrating the versatility of such molecules in medical applications Pişkin et al., 2020.

Miscellaneous Applications

• Microwave-Assisted Synthesis : Nagaraju et al. (2020) conducted a study on the microwave-assisted synthesis of thiazole/benzothiazole fused pyranopyrimidine derivatives, emphasizing a one-pot, solvent-free method that yields products with potential antiproliferative activity against cancer cell lines. This method represents an efficient approach to synthesizing complex molecules with biological relevance Nagaraju et al., 2020.